Cas no 1369827-53-1 (5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1369827-53-1
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4903152
• Update Time: 2025-07-22

5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-5-2-6(7(9,10)11)12-3-4(5)8/h2-3H,1H3
• InChI Key： RHERBVVENHJIPP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine

Introduction to 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1369827-53-1)

5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine, identified by the CAS number 1369827-53-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a chloro group at the 5-position, a methoxy group at the 4-position, and a trifluoromethyl group at the 2-position. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential precursor for various biologically active molecules.

The structural configuration of 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine contributes to its reactivity and utility in multiple synthetic pathways. The presence of the chloro substituent enhances its participation in nucleophilic substitution reactions, while the methoxy group introduces polarity and potential hydrogen bonding interactions. The trifluoromethyl group, known for its electron-withdrawing effects, influences the electronic properties of the molecule, thereby affecting its metabolic stability and binding affinity in biological systems.

In recent years, there has been growing interest in developing novel pyridine derivatives for their pharmaceutical applications. 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine has emerged as a key intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The pyridine scaffold is particularly relevant in drug design due to its prevalence in bioactive molecules, including antiviral, antibacterial, and anti-inflammatory agents. The specific substitution pattern of this compound allows for further functionalization, enabling the creation of structurally diverse analogs with tailored biological activities.

One of the most compelling aspects of 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine is its role in developing small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By modifying the pyridine core with electron-withdrawing or electron-donating groups, researchers can fine-tune the binding properties of their inhibitors. For instance, studies have demonstrated that trifluoromethyl-substituted pyridines can enhance binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

The agrochemical industry has also recognized the potential of 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine as a building block for herbicides and pesticides. Pyridine derivatives are known for their efficacy in crop protection due to their ability to interact with biological targets in pests and weeds. The structural features of this compound make it a versatile precursor for synthesizing molecules that disrupt essential metabolic pathways in plants or insects. Recent advancements in green chemistry have encouraged the exploration of sustainable synthetic routes to produce such derivatives with minimal environmental impact.

From a synthetic chemistry perspective, 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine serves as a versatile intermediate that can be incorporated into more complex structures through various reaction mechanisms. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups, while nucleophilic aromatic substitutions allow for the replacement of chlorine atoms with other functional groups. These transformations expand the library of possible derivatives and open new avenues for drug discovery.

The computational modeling of 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine has provided insights into its interaction with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing desolvation penalties during binding. These computational approaches complement experimental efforts by providing rapid screening tools for virtual ligand design.

In conclusion, 5-Chloro-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1369827-53-1) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and crop protection agents. As research continues to uncover new therapeutic targets and sustainable synthetic methods, this compound will likely remain at the forefront of medicinal chemistry innovation.